Cas no 851670-39-8 (2-(Pyridin-2-yl)propan-1-amine)

• Product Name: 2-(Pyridin-2-yl)propan-1-amine
• CAS No: 851670-39-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD11641527
• CID: 4660363
• Update Time: 2025-06-09

2-(Pyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)propan-1-amine
• 2-(pyridin-2-yl)propylamine
• 2-pyridin-2-ylpropan-1-amine
• 2-(2-Amino-1-methylethyl)pyridine
• 2-(Pyridin-2-yl)propan-1-amine

• MDL： MFCD11641527
• Inchi： 1S/C8H12N2/c1-7(6-9)8-4-2-3-5-10-8/h2-5,7H,6,9H2,1H3
• InChI Key： OPXKHJBYRJBEBH-UHFFFAOYSA-N
• SMILES： NCC(C)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.0±0.0 g/cm3
• Boiling Point: 213.0±0.0 °C at 760 mmHg
• Flash Point: 103.3±0.0 °C
• Vapor Pressure: 0.2±0.0 mmHg at 25°C

2-(Pyridin-2-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Pyridin-2-yl)propan-1-amine

2-(Pyridin-2-yl)propan-1-amine: A Comprehensive Overview

2-(Pyridin-2-yl)propan-1-amine, also known by its CAS number 851670-39-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and versatile properties, has been the subject of extensive research in recent years. The molecule consists of a pyridine ring substituted with an amino group at the 2-position, making it a valuable building block in the synthesis of various bioactive compounds.

The synthesis of 2-(Pyridin-2-yl)propan-1-amine typically involves a multi-step process, often starting with the preparation of pyridine derivatives. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. Recent advancements in catalytic processes have further enhanced the efficiency of this synthesis, making it more accessible for large-scale production.

In terms of applications, 2-(Pyridin-2-yl)propan-1-amine has shown promise in the development of pharmaceutical agents. Its ability to act as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy. This property allows for the selective formation of enantiomerically enriched compounds, which are crucial in drug development where stereochemistry plays a pivotal role.

Moreover, this compound has been investigated for its potential in material science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconductors or conductive polymers. Recent studies have highlighted its ability to form stable complexes with metal ions, further expanding its utility in this domain.

The pharmacological profile of 2-(Pyridin-2-yl)propan-1-amie has also been extensively studied. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Additionally, its role as a modulator of cellular signaling pathways has opened avenues for its use in treating various diseases, including neurodegenerative disorders and cancer.

In conclusion, 2-(Pyridin-2-yil)propan-l-amie, with its CAS number 851670=39=8, stands as a versatile and valuable compound in modern chemistry and pharmacology. Its diverse applications and ongoing research highlight its significance as a key player in the development of new drugs and materials. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an even greater role in advancing scientific and technological frontiers.